Cas no 73069-90-6 (2,2',2'',2'''-cyclobutane-1,2,3,4-tetrayltetrapyridine)

73069-90-6 structure
Product name:2,2',2'',2'''-cyclobutane-1,2,3,4-tetrayltetrapyridine
2,2',2'',2'''-cyclobutane-1,2,3,4-tetrayltetrapyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,2',2'',2'''-cyclobutane-1,2,3,4-tetrayltetrapyridine
- 2-(2,3,4-tripyridin-2-ylcyclobutyl)pyridine
- AC1L7QUH
- NSC367936
- r-1,c-2,t-3,t-4-Tetrakis(2-pyridyl)cyclobutan
- rctt-tetrakis(2-pyridyl)cyclobutane
- tetrakis(pyridyl)cyclobutane
- DTXSID80321008
- NSC-367936
- 73069-90-6
- DS-003244
-
- Inchi: InChI=1S/C24H20N4/c1-5-13-25-17(9-1)21-22(18-10-2-6-14-26-18)24(20-12-4-8-16-28-20)23(21)19-11-3-7-15-27-19/h1-16,21-24H
- InChI Key: FFKLHTJYOABTKB-UHFFFAOYSA-N
- SMILES: C1=CC=NC(=C1)C2C(C(C2C3=CC=CC=N3)C4=CC=CC=N4)C5=CC=CC=N5
Computed Properties
- Exact Mass: 364.169
- Monoisotopic Mass: 364.16879665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.6Ų
- XLogP3: 2.9
Experimental Properties
- PSA: 51.56
- LogP: 4.71520
2,2',2'',2'''-cyclobutane-1,2,3,4-tetrayltetrapyridine Related Literature
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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2. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
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Nitin Wadnerkar,Vijayanand Kalamse,Ajay Chaudhari RSC Adv., 2012,2, 8497-8501
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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